Cas no 824429-33-6 (Propanoic acid, 2-methyl-3-(4-pentenylsulfonyl)-)
824429-33-6 structure
Product Name:Propanoic acid, 2-methyl-3-(4-pentenylsulfonyl)-
CAS No:824429-33-6
MF:C9H16O4S
MW:220.285942077637
CID:690887
PubChem ID:71418512
Update Time:2025-04-19
Propanoic acid, 2-methyl-3-(4-pentenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 2-methyl-3-(4-pentenylsulfonyl)-
- 2-methyl-3-pent-4-enylsulfonylpropanoic acid
- 824429-33-6
- Racemic 2-Methyl-3-(pent-4-ene-1-sulfonyl)-propionic acid
- SCHEMBL3184142
- 2-METHYL-3-(PENT-4-ENE-1-SULFONYL)PROPANOIC ACID
- DTXSID40837812
- YWGVMXRKYDPLNU-UHFFFAOYSA-N
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- Inchi: 1S/C9H16O4S/c1-3-4-5-6-14(12,13)7-8(2)9(10)11/h3,8H,1,4-7H2,2H3,(H,10,11)
- InChI Key: YWGVMXRKYDPLNU-UHFFFAOYSA-N
- SMILES: S(CCCC=C)(CC(C(=O)O)C)(=O)=O
Computed Properties
- Exact Mass: 220.07693016g/mol
- Monoisotopic Mass: 220.07693016g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 79.8Ų
Propanoic acid, 2-methyl-3-(4-pentenylsulfonyl)- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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